Cas no 516513-80-7 (4-Benzylpyridin-3-amine)

• Product Name: 4-Benzylpyridin-3-amine
• CAS No: 516513-80-7
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 1095542
• PubChem ID: 73554913
• Update Time: 2025-06-09

4-Benzylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Benzylpyridin-3-amine
• 516513-80-7
• SB53422

• Inchi： 1S/C12H12N2/c13-12-9-14-7-6-11(12)8-10-4-2-1-3-5-10/h1-7,9H,8,13H2
• InChI Key： IXSAHNGNYRPOMF-UHFFFAOYSA-N
• SMILES： NC1C=NC=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Benzylpyridin-3-amine

4-Benzylpyridin-3-amine (CAS No 516513-80-7): A Comprehensive Overview

4-Benzylpyridin-3-amine, also known by its CAS registry number CAS No 516513-80-7, is a heterocyclic aromatic amine compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its role in the synthesis of advanced materials and pharmaceutical agents. Recent studies have highlighted its versatility in applications ranging from drug design to catalytic processes, making it a subject of intense research interest.

The molecular structure of 4-Benzylpyridin-3-amine consists of a pyridine ring substituted with a benzyl group at the 4-position and an amino group at the 3-position. This arrangement imparts the molecule with both electron-donating and electron-withdrawing functionalities, which are crucial for its reactivity in various chemical transformations. The compound's ability to act as a ligand in coordination chemistry has been extensively explored, particularly in the context of transition metal complexes that exhibit catalytic activity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-Benzylpyridin-3-amine. Researchers have optimized traditional routes, such as nucleophilic aromatic substitution and coupling reactions, to achieve higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a palladium-catalyzed cross-coupling reaction that significantly streamlined the synthesis process, making it more accessible for large-scale production.

In terms of applications, 4-Benzylpyridin-3-amine has shown promise in the field of medicinal chemistry. Its ability to modulate biological targets, such as kinases and proteases, has been explored in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. A notable example is its use as a scaffold in the development of small-molecule inhibitors for oncogenic kinases, where it has demonstrated potent inhibitory activity in preclinical models.

Beyond pharmacology, 4-Benzylpyridin-3-amine has found utility in materials science, particularly in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Its nitrogen-containing functional groups facilitate strong metal-ligand interactions, leading to highly porous and stable materials with potential applications in gas storage and catalysis. Recent work by researchers at the University of California has showcased its role in constructing MOFs with exceptional surface areas and selectivity for carbon dioxide capture.

The electronic properties of 4-Benzylpyridin-3-amine also make it an attractive candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have shown that incorporating this compound into OLED architectures can enhance device efficiency and stability, paving the way for its integration into next-generation electronic devices.

In conclusion, 4-Benzylpyridin-3-amine (CAS No 516513-80-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic techniques and application development, position it as a key player in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, its impact on science and technology is expected to grow significantly.